1-Chloro-5-fluoro-6-methoxyisoquinoline

• CAS No.: 630423-30-2
• Molecular Formula: C10H7ClFNO
• Molecular Weight: 211.62 g/mol
• IUPAC Name: 1-chloro-5-fluoro-6-methoxyisoquinoline
• InChI: InChI=1S/C10H7ClFNO/c1-14-8-3-2-7-6(9(8)12)4-5-13-10(7)11/h2-5H,1H3
• InChI Key: XWFXUTAAPGBFFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=NC=C2)Cl)F

Description

1-Chloro-5-fluoro-6-methoxyisoquinoline (CAS: 630423-30-2) is a halogenated and methoxy-substituted isoquinoline derivative. Its molecular formula is C₁₀H₇ClFNO, with a molecular weight of 211.62 g/mol and a purity of 98% . The compound features a fused benzene and pyridine ring system, with substituents at the 1- (chloro), 5- (fluoro), and 6- (methoxy) positions.

Comparison with Similar Compounds

Comparison with Similar Isoquinoline Derivatives

Structural and Physicochemical Properties

The table below compares key parameters of 1-chloro-5-fluoro-6-methoxyisoquinoline with three analogs:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents	Purity	Solubility
1-Chloro-5-fluoro-6-methoxyisoquinoline	630423-30-2	C₁₀H₇ClFNO	211.62	Cl (1), F (5), OCH₃ (6)	98%	Likely organic-soluble (inferred)
1-Chloro-6-methoxyisoquinoline	132997-77-4	C₁₀H₈ClNO	193.63	Cl (1), OCH₃ (6)	N/A	Soluble in ethanol, dichloromethane
1-Chloro-6-fluoro-isoquinoline	214045-86-0	C₉H₅ClFN	181.60	Cl (1), F (6)	97%	Not explicitly stated
1-Chloro-6-methylisoquinoline-5-carboxylic acid	1245643-02-0	C₁₁H₈ClNO₂	222.04	Cl (1), CH₃ (6), COOH (5)	N/A	Appears as white powders

Key Observations:

• The fluorine atom at position 5 (vs. position 6 in 214045-86-0) may alter steric and electronic properties, affecting binding in pharmaceutical applications .
• Molecular Weight: The target compound (211.62 g/mol) is heavier than simpler analogs like 1-chloro-6-fluoro-isoquinoline (181.60 g/mol), likely due to the additional methoxy group .